Cas no 2229071-32-1 (2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2229071-32-1
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6157425
• PubChem ID: 165697680
• Update Time: 2025-06-08

2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine
• EN300-1976533
• 2229071-32-1
• 2-[1-(2-chloro-6-methoxyphenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C13H18ClNO/c1-16-11-5-2-4-10(14)12(11)13(8-9-15)6-3-7-13/h2,4-5H,3,6-9,15H2,1H3
• InChI Key： MJCCSBSHXHXLNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CCN)CCC1)OC

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine

Introduction to 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2229071-32-1)

2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine, identified by the CAS number 2229071-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl core appended with an amine functional group, linked to a phenyl ring substituted with chloro and methoxy groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

Thephenylring in 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine is a key pharmacophore that contributes to its biological activity. The presence of bothchloroandmethoxysubstituents on the phenyl ring introduces specific electronic and steric properties that can influence the compound's interaction with biological targets. This substitution pattern is commonly exploited in medicinal chemistry to modulate the potency, selectivity, and pharmacokinetic profile of small molecule drugs.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclobutyl moieties into their structure. The cyclobutyl ring provides rigidity to the molecule, which can enhance binding affinity and reduce conformational flexibility. This structural motif has been successfully employed in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory agents. The amine group in 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine further extends its potential utility as a pharmacophore, allowing for further derivatization and optimization.

The synthesis of 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclobutyl group typically involves ring-closing metathesis or cyclization reactions, while the phenyl ring substitution is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advanced synthetic techniques, such as flow chemistry and transition metal catalysis, have been increasingly utilized to improve yield and purity.

The pharmacological properties of 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine have been the subject of several preclinical studies. These investigations have focused on evaluating its potential as an inhibitor of key enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such ascytochrome P450isoforms, which are critical in drug metabolism. Additionally, its interaction withG-protein coupled receptors(GPCRs) has been explored, highlighting its potential as a tool compound for studying receptor function.

TheGPCRtargeting capability of 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine is particularly intriguing given the diverse therapeutic applications of GPCR modulators. GPCRs are involved in a wide range of physiological processes, making them attractive targets for drug development. By modulating GPCR activity, this compound may offer novel therapeutic strategies for conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders. Further studies are needed to elucidate the specific GPCRs targeted by this molecule and to assess its potential for clinical translation.

In addition to its enzyme and receptor interactions, 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cancer. By interfering with key inflammatory mediators and signaling cascades, this compound may provide a new approach to treating these conditions. Preclinical studies have shown promising results in models of inflammation, suggesting that it could serve as a lead compound for developing anti-inflammatory therapies.

The pharmacokinetic profile of 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-amine is another critical aspect that has been examined in detail. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable properties such as good solubility and moderate oral bioavailability. These characteristics make it an attractive candidate for further development into an orally administered therapeutic agent.

The development of novel drug candidates like 2-1-(2-chloro-6-methoxyphenyl)cyclobutylethan-1-am ine relies heavily on advances in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding affinity of a compound to biological targets with high accuracy before conducting expensive wet-lab experiments. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of success in clinical trials.

In conclusion, 2 - 1 - ( 2 - chloro - 6 - meth oxyphen yl ) c y c lob u t y l e t h an - 1 - am ine ( C A S N o . 22 29071 - 3 2 - 1 ) represents a promising scaffold for pharmaceutical research with significant potential in multiple therapeutic areas. Its unique structural features make it an excellent candidate for further exploration as an enzyme inhibitor, G P C R m o d u l a t o r , and anti-inflammatory agent. Continued investigation into its pharmacological properties, synthesis methods,and pharmacokinetic profile will be crucial in determining its future role in medicine.